Cas no 90276-97-4 (2-Propenoic acid, 3-(ethylamino)-, methyl ester)

2-Propenoic acid, 3-(ethylamino)-, methyl ester structure
90276-97-4 structure
Product Name:2-Propenoic acid, 3-(ethylamino)-, methyl ester
CAS No:90276-97-4
MF:C6H11NO2
MW:129.157041788101
CID:790427
PubChem ID:2751254
Update Time:2025-04-19

2-Propenoic acid, 3-(ethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(ethylamino)-, methyl ester
    • methyl 3-(ethylamino)prop-2-enoate
    • DTXSID10372826
    • 90276-97-4
    • Inchi: 1S/C6H11NO2/c1-3-7-5-4-6(8)9-2/h4-5,7H,3H2,1-2H3
    • InChI Key: PMZZKLUKCIYOJP-UHFFFAOYSA-N
    • SMILES: O(C)C(C=CNCC)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų
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